3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-[2-(dimethylamino)ethyl]-8-(4-methylsulfanylbenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C19H27N3O3S/c1-20(2)12-13-22-14-19(25-18(22)24)8-10-21(11-9-19)17(23)15-4-6-16(26-3)7-5-15/h4-7H,8-14H2,1-3H3
• InChI Key: XOEGUYKLKGIWQX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1CC2(CCN(CC2)C(=O)C3=CC=C(C=C3)SC)OC1=O
• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol

Description

3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C19H27N3O3S and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is 377.17731291 g/mol and the complexity rating of the compound is 512. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antihypertensive Activity

One significant application of related compounds to 3-[2-(Dimethylamino)ethyl]-8-[4-(Methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is in the development of antihypertensive agents. Research has shown that these compounds can act as alpha-adrenergic blockers, with some variations showing specific antagonism towards alpha 1 or alpha 2-adrenoceptors. This property is valuable for managing high blood pressure and related cardiovascular conditions (Caroon et al., 1981).

Novel Spiropiperidines and Tachykinin NK2 Receptor Antagonism

Another application area is the development of novel spiropiperidines as potent and selective non-peptide tachykinin NK2 receptor antagonists. These compounds, including variants of 1-oxa-3,8-diazaspiro[4.5]decan-2-one, have been shown to exhibit significant NK2 receptor binding affinity, indicating potential therapeutic applications in conditions such as bronchoconstriction (Smith et al., 1995).

Antibacterial Applications of Hydantoin-Containing Polymers

Research has also explored the antibacterial activities of compounds containing the diazaspiro[4.5]decan-2-one structure. These studies have led to the development of novel N-halamine polymeric biocides, which demonstrate high antibacterial efficacy against pathogens like Escherichia coli. The antibacterial properties of these compounds are both durable and regenerable, making them promising for various medical and sanitary applications (Sun & Sun, 2001).

Muscarinic Agonist Activities

1-Oxa-8-azaspiro[4.5]decanes, closely related to the specified compound, have been synthesized and assessed as M1 muscarinic agonists. These compounds are being investigated for their potential in the treatment of symptoms related to Alzheimer's disease. They have shown promising results in ameliorating scopolamine-induced impairment in rat passive avoidance tasks and inducing muscarinic activities like hypothermia, tremor, and salivation (Tsukamoto et al., 1995).